Cas no 946325-46-8 (4-4-(4-ethoxybenzenesulfonyl)piperazin-1-yl-6-methoxy-2-methylpyrimidine)

• Product Name: 4-4-(4-ethoxybenzenesulfonyl)piperazin-1-yl-6-methoxy-2-methylpyrimidine
• CAS No: 946325-46-8
• MF: C₁₈H₂₄N₄O₄S
• MW: 392.472562789917
• CID: 5757618
• PubChem ID: 42473796
• Update Time: 2025-05-26

4-4-(4-ethoxybenzenesulfonyl)piperazin-1-yl-6-methoxy-2-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-[4-(4-ethoxyphenyl)sulfonylpiperazin-1-yl]-6-methoxy-2-methylpyrimidine
• 4-[4-(4-ethoxybenzenesulfonyl)piperazin-1-yl]-6-methoxy-2-methylpyrimidine
• AKOS024648482
• 946325-46-8
• SR-01000912755
• 4-(4-((4-ethoxyphenyl)sulfonyl)piperazin-1-yl)-6-methoxy-2-methylpyrimidine
• F2443-0008
• SR-01000912755-1
• Pyrimidine, 4-[4-[(4-ethoxyphenyl)sulfonyl]-1-piperazinyl]-6-methoxy-2-methyl-
• 4-4-(4-ethoxybenzenesulfonyl)piperazin-1-yl-6-methoxy-2-methylpyrimidine

• Inchi： 1S/C18H24N4O4S/c1-4-26-15-5-7-16(8-6-15)27(23,24)22-11-9-21(10-12-22)17-13-18(25-3)20-14(2)19-17/h5-8,13H,4,9-12H2,1-3H3
• InChI Key： YOFCCESTFMYRCD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OCC)(N1CCN(C2C=C(N=C(C)N=2)OC)CC1)(=O)=O

Computed Properties

• Exact Mass: 392.15182643g/mol
• Monoisotopic Mass: 392.15182643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 93.2Ų

Experimental Properties

• Density: 1.277±0.06 g/cm3(Predicted)
• Boiling Point: 578.3±60.0 °C(Predicted)
• pka: 6.56±0.39(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 4-4-(4-ethoxybenzenesulfonyl)piperazin-1-yl-6-methoxy-2-methylpyrimidine

Introduction to Compound with CAS No. 946325-46-8 and Product Name: 4-4-(4-ethoxybenzenesulfonyl)piperazin-1-yl-6-methoxy-2-methylpyrimidine

The compound identified by the CAS number 946325-46-8 and the product name 4-4-(4-ethoxybenzenesulfonyl)piperazin-1-yl-6-methoxy-2-methylpyrimidine represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential therapeutic applications. The structural composition of this molecule, featuring a piperazine core linked to a pyrimidine ring system, is particularly noteworthy as it combines elements known to interact favorably with biological targets.

Recent studies have highlighted the importance of piperazine derivatives in drug discovery, particularly for their role as pharmacophores in the development of central nervous system (CNS) drugs. The presence of the 4-ethoxybenzenesulfonyl group in this compound adds another layer of complexity, suggesting potential interactions with enzymes and receptors that are sensitive to sulfonamide moieties. This structural feature has been increasingly explored in the design of molecules targeting neurological disorders, including depression and anxiety.

The 6-methoxy-2-methylpyrimidine moiety further enhances the molecular profile of this compound, contributing to its overall solubility and bioavailability. Pyrimidine derivatives are well-documented for their role in various biological pathways, making them attractive candidates for medicinal chemistry interventions. The combination of these structural elements in 4-4-(4-ethoxybenzenesulfonyl)piperazin-1-yl-6-methoxy-2-methylpyrimidine suggests a multifaceted approach to drug design, potentially targeting multiple pathways simultaneously.

In the context of contemporary pharmaceutical research, this compound has been studied for its potential as an intermediate in the synthesis of more complex molecules. The sulfonamide linkage, in particular, has been identified as a key pharmacophore in several successful drugs, including those used for pain management and anti-inflammatory applications. The methoxy and methyl substituents on the pyrimidine ring contribute to the molecule's stability and metabolic profile, making it a promising candidate for further development.

One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. The piperazine ring is known to interact with serotonin receptors, which are implicated in conditions such as depression and obsessive-compulsive disorder (OCD). By incorporating the 4-ethoxybenzenesulfonyl group, researchers aim to enhance binding affinity and selectivity, thereby improving therapeutic efficacy. Preliminary computational studies have suggested that this compound may exhibit properties similar to those of existing serotonin reuptake inhibitors (SSRIs), but with potentially fewer side effects.

Additionally, the 6-methoxy-2-methylpyrimidine component has been investigated for its ability to modulate other neurotransmitter systems, including dopamine and norepinephrine pathways. These interactions are critical for developing treatments for conditions such as attention deficit hyperactivity disorder (ADHD) and schizophrenia. The dual-action potential of this compound makes it an attractive candidate for combination therapies, where multiple neurotransmitter systems are targeted simultaneously.

The synthesis of 4-4-(4-ethoxybenzenesulfonyl)piperazin-1-yl-6-methoxy-2-methylpyrimidine involves a series of well-established organic reactions, including sulfonylation, nucleophilic substitution, and condensation reactions. The use of high-purity starting materials ensures that the final product meets stringent quality standards required for preclinical studies. Researchers have leveraged advanced synthetic techniques to optimize yield and purity, making large-scale production feasible.

Preclinical studies have begun to explore the pharmacokinetic properties of this compound, providing valuable insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. Initial data suggest that 946325-46-8 exhibits moderate solubility in water and lipids, which is favorable for oral administration. Furthermore, preliminary toxicity studies indicate that the compound is well-tolerated at doses expected to achieve therapeutic levels.

The impact of this research extends beyond academic curiosity; it holds significant implications for patients suffering from neurological disorders. By targeting multiple biological pathways with a single molecule, compounds like 4-4-(4-ethoxybenzenesulfonyl)piperazin-1-yl-6-methoxy-2-methylpyrimidine offer a promising alternative to existing treatments that often suffer from limited efficacy or significant side effects. As research progresses, it is anticipated that additional derivatives will be developed, further refining their therapeutic potential.

In conclusion,946325-46-8 represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential therapeutic applications. The combination of a piperazine core, sulfonamide linkage, and pyrimidine ring system positions this compound as a versatile tool for drug discovery. As researchers continue to explore its properties and develop new derivatives,4-(Sulfonylpiperazinyl)-6-(methoxymethyl)pyrimidin(e) holds great promise for addressing some of the most challenging neurological disorders facing patients today.